4-(5-Formylthiophen-2-YL)-2-methylphenol
Overview
Description
“4-(5-Formylthiophen-2-YL)-2-methylphenol” is a chemical compound with the CAS Number: 893740-97-1 . It has a molecular weight of 205.26 and its InChI code is 1S/C11H9O2S/c12-7-10-5-6-11(14-10)8-1-3-9(13)4-2-8/h1-7,13-14H .
Molecular Structure Analysis
The molecular structure of “4-(5-Formylthiophen-2-YL)-2-methylphenol” can be represented by the InChI code 1S/C11H9O2S/c12-7-10-5-6-11(14-10)8-1-3-9(13)4-2-8/h1-7,13-14H . The exact mass of the molecule is 204.02500 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(5-Formylthiophen-2-YL)-2-methylphenol” include a molecular weight of 205.26 , an InChI code of 1S/C11H9O2S/c12-7-10-5-6-11(14-10)8-1-3-9(13)4-2-8/h1-7,13-14H , and a storage temperature of 28 C . The exact mass of the molecule is 204.02500 .Scientific Research Applications
- These compounds exhibit a wide range of therapeutic properties, making them effective in treating various diseases. Notably, they possess anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor-modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer activities .
Medicinal Chemistry
Mechanism of Action
Target of Action
It is known that thiophene derivatives, which this compound is a part of, are widely used in the synthesis of pharmaceuticals, chemical reagents, dyes, and polymer additives . They are also found in antibiotics that have better efficacy than their phenyl counterparts .
Mode of Action
The compound’s interaction with its targets would likely involve the formation of covalent bonds, given its structural components .
Biochemical Pathways
It is known that thiophene derivatives can influence various biological activities .
Result of Action
Based on the known applications of thiophene derivatives, it can be inferred that the compound may have potential therapeutic effects .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules could influence the action, efficacy, and stability of 4-(5-Formylthiophen-2-YL)-2-methylphenol .
properties
IUPAC Name |
5-(4-hydroxy-3-methylphenyl)thiophene-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2S/c1-8-6-9(2-4-11(8)14)12-5-3-10(7-13)15-12/h2-7,14H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMFSUIOAALVBME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC=C(S2)C=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30683769 |
Source
|
| Record name | 5-(4-Hydroxy-3-methylphenyl)thiophene-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30683769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Formylthiophen-2-YL)-2-methylphenol | |
CAS RN |
1261976-11-7 |
Source
|
| Record name | 5-(4-Hydroxy-3-methylphenyl)thiophene-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30683769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid](/img/structure/B581480.png)
![N-([4-(2-Methoxyphenoxy)phenyl]sulfonyl)valine](/img/structure/B581486.png)
![5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid](/img/structure/B581501.png)